Cas no 95596-42-2 (7-Tetradecanethiol)
7-Tetradecanethiol structure
Product Name:7-Tetradecanethiol
CAS No:95596-42-2
MF:C14H30S
MW:230.453003406525
CID:734952
PubChem ID:13685349
Update Time:2025-04-19
7-Tetradecanethiol Chemical and Physical Properties
Names and Identifiers
-
- 7-Tetradecanethiol
- tetradecane-7-thiol
- 95596-42-2
- SCHEMBL9543091
- DTXSID80546719
-
- Inchi： 1S/C14H30S/c1-3-5-7-9-11-13-14(15)12-10-8-6-4-2/h14-15H,3-13H2,1-2H3
- InChI Key： OOZDGROCMUHBCK-UHFFFAOYSA-N
- SMILES： SC(CCCCCC)CCCCCCC
Computed Properties
- Exact Mass: 230.20682213g/mol
- Monoisotopic Mass: 230.20682213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 1Ų
7-Tetradecanethiol Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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